Cas no 81781-82-0 (Eburnamenin-14-ol,17,18-didehydro-14,15-dihydro-, (3a,14a,16a)- (9CI))

• Product name: Eburnamenin-14-ol,17,18-didehydro-14,15-dihydro-, (3a,14a,16a)- (9CI)
• CAS No: 81781-82-0
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 732033
• PubChem ID: 157993

Eburnamenin-14-ol,17,18-didehydro-14,15-dihydro-, (3a,14a,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Eburnamenin-14-ol,17,18-didehydro-14,15-dihydro-, (3a,14a,16a)- (9CI)
• 17,18-Didehydro-14,15-dihydroeburnamenin-14-ol
• 81781-82-0
• DTXSID001002196
• Eburnamenin-14-ol, 17,18-didehydro-14,15-dihydro-, (3alpha,14alpha,16alpha)-

• Inchi： InChI=1S/C19H22N2O/c1-2-19-9-5-10-20-11-8-14-13-6-3-4-7-15(13)21(16(22)12-19)17(14)18(19)20/h3-7,9,16,18,22H,2,8,10-12H2,1H3/t16-,18+,19-/m0/s1
• InChI Key： HQEIVSZGVBPOQZ-UHOSZYNNSA-N
• SMILES： CCC12CC(N3C4=CC=CC=C4C5=C3C1N(CC5)CC=C2)O

Computed Properties

• Exact Mass: 294.173213330g/mol
• Monoisotopic Mass: 294.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids Eburnan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids